Cas no 671225-38-0 (Ethanol, 2-[[2-[(4-phenoxyphenyl)amino]-4-pyrimidinyl]amino]-)

• Product Name: Ethanol, 2-[[2-[(4-phenoxyphenyl)amino]-4-pyrimidinyl]amino]-
• CAS No: 671225-38-0
• MF: C₁₈H₁₈N₄O₂
• MW: 322.361123561859
• CID: 2796918
• PubChem ID: 11255726
• Update Time: 2025-04-21

Ethanol, 2-[[2-[(4-phenoxyphenyl)amino]-4-pyrimidinyl]amino]- Chemical and Physical Properties

Names and Identifiers

• DTXSID70460334
• 671225-38-0
• Ethanol, 2-[[2-[(4-phenoxyphenyl)amino]-4-pyrimidinyl]amino]-
• 2-((2-((4-Phenoxyphenyl)amino)pyrimidin-4-yl)amino)ethanol
• SCHEMBL8287302

• Inchi： 1S/C18H18N4O2/c23-13-12-19-17-10-11-20-18(22-17)21-14-6-8-16(9-7-14)24-15-4-2-1-3-5-15/h1-11,23H,12-13H2,(H2,19,20,21,22)
• InChI Key： YERNPLQFPFOPFR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)NC1=NC=CC(=N1)NCCO

Computed Properties

• Exact Mass: 322.14297583Da
• Monoisotopic Mass: 322.14297583Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 79.3Ų